Methyl 2-cyanobenzoate
Overview
Description
Methyl 2-cyanobenzoate is an organic compound with the molecular formula C9H7NO2 and a molecular weight of 161.16 . It is a benzoate ester and is typically in solid form at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H7NO2/c1-12-9(11)8-5-3-2-4-7(8)6-10/h2-5H,1H3 . This indicates that the compound has 9 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 161.16 and a density of 1.18±0.1 g/cm3 .Scientific Research Applications
Synthesis and Complex Formation
Methyl 2-cyanobenzoate is used in the synthesis of palladium complexes with functionalized heterocyclic carbenes, as demonstrated in a study by Glas (2001). These complexes were characterized spectroscopically and through X-ray structure analysis, indicating their potential use in organometallic chemistry (Glas, 2001).
Fluorescent Properties
Yamada et al. (1999) identified bright blue fluorescent substances resulting from the sonochemical hydroxylation of methyl p-cyanobenzoate. These substances, including derivatives like methyl 2,5-dihydroxybenzoate, were suggested for potential applications as fluorescent chemosensors (Yamada, Hokari, Akasaka, & Iwamura, 1999).
Biotransformation Studies
Martínková et al. (1998) explored the biotransformation of nitriles by Rhodococcus equi A4. In this study, methyl-3-cyanobenzoate and methyl-4-cyanobenzoate were transformed into monomethyl isophtalate and monomethyl terephtalate, respectively, highlighting its role in biocatalysis (Martínková et al., 1998).
Nanoparticle Carrier Systems
In agricultural applications, Campos et al. (2015) discussed the use of solid lipid nanoparticles and polymeric nanocapsules as carrier systems for carbendazim (methyl-2-benzimidazole carbamate) and tebuconazole. These systems offer improved release profiles and reduced toxicity, demonstrating the utility of this compound derivatives in nanoparticle-based delivery systems (Campos et al., 2015).
Tautomeric Equilibria Studies
Iglesias et al. (2012) conducted a study on the tautomeric equilibria of 2-cyanobenzoic acids in various phases, offering insights into the chemical behavior of related compounds, which is crucial for understanding their properties in different scientific contexts (Iglesias, Ruiz, & Allegretti, 2012).
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 2-cyanobenzoate is a chemical compound with the formula C9H7NO2
Mode of Action
It’s known that the compound can participate in base-mediated spirocyclization reactions , but the exact interaction with biological targets and the resulting changes are yet to be determined.
Biochemical Pathways
It has been used in the synthesis of spiro-isoindolinone dihydroquinazolinones , which are heterocyclic compounds with potential biological activity.
Pharmacokinetics
It’s known that the compound has a molecular weight of161.16 , which could influence its pharmacokinetic properties
Result of Action
It’s known that the compound can participate in chemical reactions to form complex structures , but the biological implications of these reactions are yet to be determined.
properties
IUPAC Name |
methyl 2-cyanobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2/c1-12-9(11)8-5-3-2-4-7(8)6-10/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAMPDACRJWTXEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80342511 | |
Record name | Methyl 2-cyanobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80342511 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6587-24-2 | |
Record name | Benzoic acid, 2-cyano-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6587-24-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2-cyanobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80342511 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 2-cyanobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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